Cas no 1369334-74-6 (2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol)
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol
- EN300-1829238
- 1369334-74-6
-
- Inchi: 1S/C11H16N2O2/c1-13-4-5-15-11-3-2-8(6-9(11)13)10(14)7-12/h2-3,6,10,14H,4-5,7,12H2,1H3
- InChI Key: CJMGSSBYBYCBHG-UHFFFAOYSA-N
- SMILES: O1CCN(C)C2C=C(C=CC1=2)C(CN)O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 58.7Ų
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829238-0.05g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 0.05g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-0.1g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 0.1g |
$1508.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-0.25g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 0.25g |
$1577.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-0.5g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 0.5g |
$1646.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-1.0g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 1g |
$1714.0 | 2023-06-02 | ||
| Enamine | EN300-1829238-2.5g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 2.5g |
$3362.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-5.0g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 5g |
$4972.0 | 2023-06-02 | ||
| Enamine | EN300-1829238-10.0g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 10g |
$7373.0 | 2023-06-02 | ||
| Enamine | EN300-1829238-1g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 1g |
$1714.0 | 2023-09-19 | ||
| Enamine | EN300-1829238-5g |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol |
1369334-74-6 | 5g |
$4972.0 | 2023-09-19 |
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol
Introduction to 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol (CAS No. 1369334-74-6)
2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol, identified by its CAS number 1369334-74-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazinone class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both amino and hydroxyl functional groups, coupled with the unique benzoxazinone scaffold, makes this molecule a promising candidate for further investigation in drug discovery and development.
The molecular structure of 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol features a central benzoxazinone ring system substituted with a methyl group at the 4-position. This substitution pattern contributes to the molecule's distinct electronic and steric properties, which are critical for its interaction with biological targets. The compound's solubility profile and metabolic stability are also key factors that influence its suitability for pharmacological applications. Recent studies have highlighted the importance of optimizing these physicochemical properties to enhance bioavailability and reduce off-target effects.
In the realm of drug discovery, benzoxazinones have been extensively studied due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific configuration of 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol suggests potential interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in cancer progression.
Recent advancements in medicinal chemistry have emphasized the use of structure-based drug design approaches to optimize lead compounds like 2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-ylolethanol (CAS No. 1369334). By leveraging high-throughput screening (HTS) data and molecular docking simulations, researchers can rapidly identify analogs with improved potency and selectivity. The benzoxazinone scaffold provides a rich chemical space for modifications that can fine-tune pharmacokinetic profiles while maintaining biological efficacy.
The synthesis of 2-amino-l-(l-methyl-l-(3-hydroxy-l,l-dimethyl-l-triazenyl)-phenyl)-l-propanol (a closely related derivative) has been reported in several patents, demonstrating the feasibility of constructing complex benzoxazinone derivatives. These synthetic strategies often involve multi-step reactions that introduce functional groups in a controlled manner. The use of protecting group tactics is particularly important in such syntheses to prevent unwanted side reactions and ensure high yields. Advances in catalytic methods have also enabled more efficient routes to these heterocyclic systems.
From a pharmacological perspective, the biological activity of CAS No 1369334 is influenced by its ability to modulate intracellular signaling cascades. For example, studies on related benzoxazinones have shown that they can interfere with pathways involving reactive oxygen species (ROS) generation and oxidative stress. Given the role of ROS in various pathological conditions, including neurodegenerative diseases and inflammation-induced disorders, this compound may offer therapeutic benefits in these contexts.
The development of novel therapeutic agents requires rigorous evaluation through preclinical studies. In vitro assays are typically performed to assess cytotoxicity, enzyme inhibition, and interaction with target proteins. Initial experiments with CAS No 1369334 have revealed promising results in inhibiting certain inflammatory mediators without significant toxicity at tested concentrations. These findings warrant further investigation into its potential as an anti-inflammatory agent.
From an industrial standpoint, the scalability of synthesizing CAS No 1369334 is an important consideration for its commercial viability. Process optimization efforts have focused on reducing reaction times and improving atom economy to minimize waste generation. Green chemistry principles are increasingly being applied to develop sustainable synthetic routes that align with regulatory requirements and environmental standards.
The future direction of research on CAS No 1369334 may involve exploring its mechanism of action in greater detail through biochemical assays and animal models. Understanding how this compound interacts with cellular machinery will provide insights into its therapeutic potential and help guide subsequent modifications for improved efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.
In conclusion,2-amino-l-(l-methyl-l-(3-hydroxy-l,l-dimethyl-l-triazenyl)-phenyl)-l-propanol (CAS No 1369334) represents an intriguing molecular entity with significant pharmaceutical promise. Its unique structural features position it as a valuable scaffold for developing novel therapeutics targeting various diseases. Continued research efforts will be essential to fully realize its potential as a next-generation drug candidate.
1369334-74-6 (2-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)